Cas no 79544-33-5 (4-(azidomethyl)benzene-1,2-diamine)

• Product Name: 4-(azidomethyl)benzene-1,2-diamine
• CAS No: 79544-33-5
• MF: C₇H₉N₅
• MW: 163.179859876633
• MDL: MFCD18804701
• CID: 555366
• PubChem ID: 45122448
• Update Time: 2025-08-05

4-(azidomethyl)benzene-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediamine, 4-(azidomethyl)-
• 4-(azidomethyl)benzene-1,2-diamine
• 4-(Azidomethyl)-1,2-benzenediamine
• DTXSID501296314
• 1,2-Benzenediamine,4-(azidomethyl)-
• EN300-22892999
• 79544-33-5

• MDL： MFCD18804701
• Inchi： 1S/C7H9N5/c8-6-2-1-5(3-7(6)9)4-11-12-10/h1-3H,4,8-9H2
• InChI Key： LYKWJPTVBVMUMT-UHFFFAOYSA-N
• SMILES： NC1=C(C=CC(CN=[N+]=[N-])=C1)N

Computed Properties

• Exact Mass: 163.086
• Monoisotopic Mass: 163.086
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 66.4A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines